Cas no 1359702-02-5 (oxetan-3-ylglycine)

• Product Name: oxetan-3-ylglycine
• CAS No: 1359702-02-5
• MF: C₅H₉NO₃
• MW: 131.129861593246
• CID: 5046950
• PubChem ID: 68281505
• Update Time: 2025-05-20

oxetan-3-ylglycine Chemical and Physical Properties

Names and Identifiers

• 2-(oxetan-3-ylamino)acetic acid
• oxetan-3-ylglycine
• (+/-)-3-OXETANYLGLYCINE

• Inchi： 1S/C5H9NO3/c7-5(8)1-6-4-2-9-3-4/h4,6H,1-3H2,(H,7,8)
• InChI Key： GXAIHQAZJJSEKI-UHFFFAOYSA-N
• SMILES： O1CC(C1)NCC(=O)O

Computed Properties

• Exact Mass: 131.058243149g/mol
• Monoisotopic Mass: 131.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on oxetan-3-ylglycine

Oxetan-3-ylglycine: A Comprehensive Overview

Oxetan-3-ylglycine, also known by its CAS number 1359702-02-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the characteristics, synthesis, and applications of oxetan-3-ylglycine, while incorporating the latest research findings to provide a comprehensive understanding of this intriguing molecule.

The oxetan-3-ylglycine structure consists of a glycine moiety attached to an oxetane ring. Oxetane, a four-membered cyclic ether, is known for its stability and reactivity under certain conditions. The integration of this ring with glycine introduces unique electronic and steric properties to the molecule. Recent studies have highlighted the potential of oxetan-3-ylglycine in drug delivery systems due to its ability to form stable complexes with various therapeutic agents.

One of the most notable aspects of oxetan-3-ylglycine is its role in polymer chemistry. Researchers have explored its use as a monomer in the synthesis of novel polymers with tailored mechanical and thermal properties. These polymers exhibit enhanced durability and resistance to environmental factors, making them suitable for applications in aerospace and automotive industries. The incorporation of oxetan-3-ylglycine into polymer networks has been shown to significantly improve their tensile strength and flexibility.

Another area where oxetan-3-ylglycine has demonstrated promise is in biochemistry. Its ability to act as a chiral auxiliary in asymmetric synthesis has been extensively studied. By utilizing the stereogenic center present in oxetan-3-ylglycine, chemists can achieve high enantioselectivity in the synthesis of complex organic molecules. This property has opened new avenues for the production of pharmaceuticals and agrochemicals with specific stereochemical requirements.

The synthesis of oxetan-3-ylglycine involves a multi-step process that typically begins with the preparation of oxetane derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, the use of transition metal catalysts has significantly reduced reaction times and improved yields in the production of oxetan-3-ylglycine. These developments underscore the importance of continuous innovation in chemical synthesis techniques.

In terms of applications, oxetan-3-ylglycine has found utility in the development of advanced materials such as self-healing polymers. These materials are capable of repairing minor damages without external intervention, making them ideal for use in high-performance applications like electronics and medical devices. The incorporation of oxetan-3-ylglycine into such systems enhances their durability and extends their operational lifespan.

Moreover, oxetan-3-yli glycyne has been investigated for its potential in catalysis. Its unique structure allows it to act as a ligand in transition metal-catalyzed reactions, facilitating selective transformations of organic substrates. This property has led to its use in the synthesis of fine chemicals and natural product analogs, further expanding its role in modern chemistry.

Recent studies have also explored the biodegradability and environmental impact of oxetan - 3 - ylglycyne derivatives. As concerns about sustainability grow, there is an increasing demand for eco-friendly chemical compounds. Preliminary results indicate that certain forms of oxetan - 3 - ylglycyne are biodegradable under specific conditions, making them suitable for use in green chemistry applications.

In conclusion, ox et an - 3 - yl gly cyne (CAS No: 1359702 - 02 - 5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations within chemistry and materials science.